Cas no 1241680-98-7 (H-L-Phe(3-CF3,5-CF3)-OH)

• Product Name: H-L-Phe(3-CF3,5-CF3)-OH
• CAS No: 1241680-98-7
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• MDL: MFCD00236211
• CID: 5148519
• Update Time: 2025-10-29

H-L-Phe(3-CF3,5-CF3)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-[3,5-bis(trifluoromethyl)phenyl]propanoic acid
• L-Phenylalanine, 3,5-bis(trifluoromethyl)-
• H-L-Phe(3-CF3,5-CF3)-OH

• MDL： MFCD00236211
• Inchi： 1S/C11H9F6NO2/c12-10(13,14)6-1-5(3-8(18)9(19)20)2-7(4-6)11(15,16)17/h1-2,4,8H,3,18H2,(H,19,20)/t8-/m0/s1
• InChI Key： NMTMNIDBMOGRKI-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-L-Phe(3-CF3,5-CF3)-OH

Introduction to H-L-Phe(3-CF3,5-CF3)-OH and Its Significance in Modern Chemical Research

H-L-Phe(3-CF3,5-CF3)-OH, a compound with the CAS number 1241680-98-7, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of fluorine substituents at the 3rd and 5th positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration.

The chemical structure of H-L-Phe(3-CF3,5-CF3)-OH encompasses a phenylalanine derivative with fluorinated side chains. These fluorine atoms are strategically positioned to modulate the compound's interactions with biological targets, enhancing its binding affinity and selectivity. The use of CF3 (trifluoromethyl) groups is particularly noteworthy, as they are known to improve metabolic stability and reduce degradation rates, thereby extending the compound's half-life in biological systems.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacological properties. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic behavior of molecules, leading to improved bioavailability and reduced toxicity. H-L-Phe(3-CF3,5-CF3)-OH is no exception, with preliminary studies indicating its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of H-L-Phe(3-CF3,5-CF3)-OH involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine substituents necessitates specialized methodologies to ensure high yield and purity. Advanced techniques such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions are often employed to achieve the desired structural modifications. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

One of the most compelling aspects of H-L-Phe(3-CF3,5-CF3)-OH is its potential application in drug discovery. The unique structural features of this compound make it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets. For instance, studies have shown that fluorinated phenylalanine derivatives can exhibit potent activity against enzymes involved in cancer progression. The ability to fine-tune the electronic properties of these molecules through strategic fluorination opens up new avenues for developing targeted therapies.

Furthermore, H-L-Phe(3-CF3,5-CF3)-OH has shown promise in preclinical studies as a modulator of protein-protein interactions. The fluorine substituents at the 3rd and 5th positions disrupt hydrophobic interactions and alter charge distribution, thereby influencing the conformational dynamics of target proteins. This capability is particularly valuable in developing small-molecule inhibitors that can selectively disrupt pathological protein interactions without affecting normal cellular processes.

The impact of H-L-Phe(3-CF3,5-CF3)-OH extends beyond academic research; it has significant implications for industrial applications as well. Pharmaceutical companies are increasingly investing in fluorinated compounds due to their favorable pharmacokinetic profiles. The stability and bioavailability offered by these molecules make them ideal candidates for oral and injectable formulations. As a result, H-L-Phe(3-CF3,5-CF3)-OH could serve as a valuable building block for developing next-generation therapeutics.

In conclusion, H-L-Phe(3-CF3,5-CF3)-OH represents a cutting-edge compound with far-reaching implications in chemical biology and drug development. Its unique structural features and favorable pharmacological properties position it as a promising candidate for further research and commercialization. As our understanding of fluorinated compounds continues to evolve, so too will the applications of molecules like H-L-Phe(3-CF3,5-CF3)-OH in addressing some of the most pressing challenges in medicine today.